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Compound of Interest

Compound Name:
methyl 2-(3-methoxy-4-nitro-1H-

pyrazol-1-yl)propanoate

CAS No.: 512810-01-4

Cat. No.: B506396

Get Quote

For researchers, medicinal chemists, and drug development professionals, the pyrazole

scaffold represents a "privileged structure" in modern pharmacology. Its derivatives are known

to exhibit a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, and

anticancer effects.[1][2][3] The introduction of a nitro (–NO₂) group, a potent electron-

withdrawing moiety, can dramatically modulate the compound's physicochemical properties

and biological activity. This guide provides an in-depth comparison of nitro-pyrazole derivatives,

synthesizing data from numerous studies to elucidate their structure-activity relationships

(SAR), supported by experimental protocols and mechanistic insights.

The Nitro Group: A Key Modulator of Biological
Activity
The nitro group is more than a simple substituent; its strong electron-withdrawing nature and

potential for metabolic reduction are central to its biological effects. In many nitro-heterocyclic

drugs, the mechanism of action involves reductive bioactivation within the target cell (e.g., a

bacterium or cancer cell) by nitroreductase enzymes. This process generates reactive nitroso

and hydroxylamine intermediates and ultimately nitro radical anions that can damage cellular
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macromolecules like DNA, leading to cytotoxicity.[4][5] However, the position and chemical

environment of the nitro group on the pyrazole scaffold are critical, as its influence can be

either beneficial or detrimental to a specific activity.[6]

Anticancer Activity: Targeting the Machinery of Cell
Proliferation
Nitro-pyrazole derivatives have emerged as a promising class of anticancer agents, often

exhibiting potent cytotoxicity against various cancer cell lines by interfering with key cellular

processes.[2][7]

Structure-Activity Relationship Insights
The anticancer efficacy of nitro-pyrazoles is highly dependent on the substitution pattern

around the pyrazole core.

Position of the Nitro Group: While direct comparisons of isomers (e.g., 3-nitro vs. 4-nitro) are

scarce, studies consistently show that a nitro group on a phenyl ring substituent is a strong

determinant of activity. For instance, in a series of pyrazole carbohydrazide and

acetohydrazide derivatives tested against a kidney cancer cell line (ACHN), a compound

bearing a nitro-substituted benzene ring showed slightly increased anticancer activity

compared to its non-nitrated analogue.

Kinase Inhibition: Many pyrazole derivatives exert their anticancer effects by inhibiting

protein kinases crucial for cancer cell signaling.[3][7][8]

Aurora Kinases: In one study on pyrazole-based Aurora A kinase inhibitors, a derivative

with a nitro group was found to be more optimal for activity than compounds with

hydrogen, methyl, methoxy, or chloro substituents at the same position.[4]

PI3 Kinase: A series of pyrazole carbaldehyde derivatives were identified as potential PI3

kinase inhibitors. One of the most potent compounds, which exhibited an IC₅₀ of 0.25 µM

against the MCF7 breast cancer cell line, was significantly more active than the standard

drug doxorubicin (IC₅₀ of 0.95 µM) in the same study.[1]

Multi-Kinase Inhibition: Some derivatives demonstrate broad-spectrum kinase inhibition. One

potent compound was found to inhibit six different kinases (AKT1, AKT2, BRAF V600E,
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EGFR, p38α, PDGFRβ) by over 94%, with a 99% inhibition of EGFR.[1] This multi-targeted

approach can be a powerful strategy in cancer therapy.

Comparative Performance Data
The following table summarizes the cytotoxic activity (IC₅₀ values) of various nitro-pyrazole

derivatives against different human cancer cell lines, with comparisons to the standard

chemotherapeutic agent, Doxorubicin.

Compound
ID/Reference

Structure/Desc
ription

Cancer Cell
Line

IC₅₀ (µM)
Doxorubicin
IC₅₀ (µM)[1]

Compound 43[1]

Pyrazole

carbaldehyde

derivative

MCF-7 (Breast) 0.25 0.95

Compound 55[1]
Pyrazole

derivative
MCF-7 (Breast) 6.53 45.0

Compound 55[1]
Pyrazole

derivative
A549 (Lung) 26.40 48.8

Compound 6[4]

Pyrazole-based

Aurora A Kinase

Inhibitor

HCT116 (Colon) 0.39 N/A

Compound 6[4]

Pyrazole-based

Aurora A Kinase

Inhibitor

MCF-7 (Breast) 0.46 N/A

Note: N/A indicates data not available in the cited source. IC₅₀ values are highly dependent on

experimental conditions and should be compared within the same study.

Proposed Mechanism of Action: Kinase Inhibition
The anticancer activity of many nitro-pyrazole derivatives is linked to their ability to fit into the

ATP-binding pocket of protein kinases, disrupting the signaling pathways that drive cell

proliferation and survival.
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Caption: Proposed anticancer mechanism of nitro-pyrazole derivatives via inhibition of key

signaling kinases.

Antimicrobial Activity: A Renewed Weapon Against
Resistance
Nitro-heterocyclic compounds have a long history as antimicrobial agents. Their efficacy stems

from the reductive activation of the nitro group by microbial nitroreductases, a process less

common in mammalian cells, which provides a degree of selective toxicity.[4][5]

Structure-Activity Relationship Insights
Necessity of the Nitro Group: The antimicrobial action is fundamentally linked to the

presence and reduction of the nitro group. Nitroreductase-deficient bacterial mutants exhibit

high resistance to these compounds, confirming that the reduced, reactive form is the active
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antibacterial agent.[5] The resulting metabolites can cause significant damage to bacterial

DNA.[5]

Influence of Other Substituents: The overall activity is not solely dependent on the nitro

group. The lipophilicity and electronic nature of other substituents on the pyrazole ring

modulate the compound's ability to penetrate the bacterial cell wall and interact with the

target nitroreductases.

Activity Spectrum: In one study, it was observed that for a series of pyrazole derivatives, the

antimicrobial activity followed the trend: X > H > OMe > NO₂ (where X = Cl, Br).[6] This

suggests that while the nitro group is essential for the mechanism of some compounds, in

other structural contexts, highly lipophilic and electron-withdrawing halogens can result in

more potent broad-spectrum activity. The nitro group's contribution is therefore highly

context-dependent.

Comparative Performance Data
The following table presents the Minimum Inhibitory Concentration (MIC) values for

representative nitro-pyrazole derivatives against various bacterial strains, compared with the

standard antibiotic Ciprofloxacin.

Compound/Referen
ce

Bacterial Strain MIC (µg/mL)
Ciprofloxacin MIC
(µg/mL)[9]

Nitrotriazinone 4g[10] E. coli ~20-40 0.008

Nitrotriazinone 4j[10] S. aureus ~20-40 0.125

Butadiene 2c[10] E. coli < 10 0.008

Butadiene 2i[10] S. aureus < 10 0.125

Note: MIC values are from different studies and direct comparison should be made with

caution. The data illustrates the potential of these compounds.

General Mechanism of Action: Reductive Activation
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The antimicrobial mechanism hinges on the selective reduction of the nitro group within the

microbial cell.
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Caption: Reductive bioactivation is the key antimicrobial mechanism for nitro-heterocyclic

compounds.

Experimental Protocols
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Scientific integrity requires that protocols are transparent and reproducible. Below are detailed,

self-validating methodologies for the synthesis of a key nitro-pyrazole intermediate and for the

evaluation of biological activity.

A. Synthesis of 4-Nitropyrazole
This protocol describes an efficient, one-pot, two-step synthesis of 4-nitropyrazole from

pyrazole.[11] The causality behind this choice is the use of readily available starting materials

and a procedure that avoids the isolation of the potentially unstable N-nitropyrazole

intermediate.

Workflow Diagram:

Start
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(forms pyrazole sulfate)
2. Cool in Ice Bath
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Caption: Workflow for the one-pot synthesis of 4-nitropyrazole.

Step-by-Step Protocol:

Preparation of Pyrazole Sulfate: To a 100 mL four-necked flask equipped with a magnetic

stirrer and a thermometer, sequentially add 11 mL (0.21 mol) of concentrated sulfuric acid

and 6.8 g (0.1 mol) of pyrazole at room temperature. Stir the resulting mixture for 30

minutes. This step forms the pyrazole salt in situ, activating the ring for nitration.

Nitration: Place the flask in an ice-water bath to control the exothermic reaction. Slowly add

25 mL of fuming nitrosulfuric acid (a mixture of 98% fuming nitric acid and 20% fuming

sulfuric acid) dropwise, ensuring the temperature remains low.

Reaction: After the addition is complete, remove the ice bath and carefully raise the

temperature of the reaction mixture to 50°C. Maintain this temperature and continue stirring

for 1.5 hours.
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Precipitation and Isolation: Pour the reaction mixture slowly into 200 mL of ice water with

vigorous stirring. A large amount of white solid (the product) will precipitate.

Purification: Collect the solid by vacuum filtration. Wash the filter cake thoroughly with ice

water to remove residual acid. Dry the product under vacuum to yield 4-nitropyrazole.[11]

For higher purity, recrystallization from an ethyl ether/hexane mixture can be performed.[11]

B. Evaluation of Anticancer Activity: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard

colorimetric method to assess cell viability. It relies on the ability of mitochondrial

dehydrogenases in living cells to reduce the yellow MTT to a purple formazan product. The

amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified

atmosphere to allow cells to attach.

Compound Treatment: Prepare serial dilutions of the nitro-pyrazole test compounds and a

standard drug (e.g., Doxorubicin) in culture medium. Remove the old medium from the wells

and add 100 µL of the compound dilutions. Include wells with untreated cells (negative

control) and wells with medium only (blank). Incubate for 48-72 hours.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4

hours at 37°C. During this time, viable cells will convert the MTT into purple formazan

crystals.

Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization

solution (e.g., DMSO or a solution of 16% SDS, 40% DMF in 2% acetic acid) to each well to

dissolve the formazan crystals. Mix gently by pipetting or shaking.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis: Subtract the absorbance of the blank wells from all other readings. Calculate

the percentage of cell viability for each concentration relative to the untreated control. Plot
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the viability percentage against the compound concentration (log scale) to determine the IC₅₀

value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Outlook
Nitro-pyrazole derivatives represent a versatile and potent class of compounds with significant

therapeutic potential. The structure-activity relationship is complex, but key principles have

emerged. The presence and position of the nitro group, often in concert with other substituents,

are critical for modulating activity against cancer cells and microbial pathogens. For anticancer

applications, these compounds frequently act as multi-kinase inhibitors, offering a robust

mechanism to combat complex diseases. In the antimicrobial realm, their mechanism of

reductive bioactivation provides a pathway to target microbial cells selectively.

Future research should focus on the systematic synthesis and evaluation of isomeric nitro-

pyrazoles to dissect the precise role of the nitro group's position on the core scaffold.

Furthermore, exploring hybrid molecules that combine the nitro-pyrazole moiety with other

pharmacophores could lead to dual-action agents with enhanced efficacy and reduced potential

for resistance. As our understanding of the molecular targets and SAR of these compounds

deepens, the rational design of next-generation nitro-pyrazole-based therapeutics holds

immense promise for addressing critical unmet needs in oncology and infectious disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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